![molecular formula C20H22N6O2S B2589777 5-cyclopropyl-2-(4-(2-(phenylthio)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one CAS No. 2034345-82-7](/img/structure/B2589777.png)
5-cyclopropyl-2-(4-(2-(phenylthio)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-cyclopropyl-2-(4-(2-(phenylthio)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a useful research compound. Its molecular formula is C20H22N6O2S and its molecular weight is 410.5. The purity is usually 95%.
BenchChem offers high-quality 5-cyclopropyl-2-(4-(2-(phenylthio)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-2-(4-(2-(phenylthio)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PAK4 Inhibition and Cancer Therapy
This compound has been identified as a potential inhibitor of p21-activated kinase 4 (PAK4) . PAK4 is a protein kinase implicated in various cellular processes, including cell proliferation, migration, and invasion, which are critical in cancer progression. Inhibitors like this compound can suppress these processes, particularly in the A549 cell line , a model for lung cancer research. By inhibiting PAK4, the compound could contribute to the development of new anticancer therapies.
Energetic Materials Development
Compounds related to the triazolopyrimidinone structure have been explored for their use in energetic materials . These materials are crucial for various applications, including explosives, propellants, and pyrotechnics. The structural features of such compounds can lead to high-density materials with excellent thermal stability and detonation performance.
GPCR Ligand and Ion Channel Modulation
The compound has shown moderate activity as a G-protein-coupled receptor (GPCR) ligand and ion channel modulator . These properties are essential for the development of drugs targeting a wide range of physiological processes, from cardiovascular health to neurological disorders.
Mechanism of Action
Target of action
The compound belongs to the class of triazolopyrimidines. Compounds in this class often interact with various enzymes and receptors in the body due to the presence of the triazole ring, which is capable of forming multiple hydrogen bonds .
Mode of action
The exact mode of action would depend on the specific targets of the compound. Triazolopyrimidines often act by binding to their target proteins and modulating their activity .
Biochemical pathways
The affected pathways would depend on the specific targets of the compound. Triazolopyrimidines can potentially affect a wide range of biochemical pathways due to their ability to interact with various proteins .
Pharmacokinetics
The ADME properties of the compound would depend on its specific chemical structure. In general, the presence of the piperazine ring could potentially enhance its bioavailability .
Result of action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. In general, triazolopyrimidines can have a wide range of effects, including antimicrobial, antiviral, and anticancer activities .
Future Directions
Compounds with similar structures have been studied for their potential as PAK4 inhibitors, which could have applications in cancer treatment . This suggests that “5-cyclopropyl-2-(4-(2-(phenylthio)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” and related compounds could be of interest in future research in this area.
properties
IUPAC Name |
5-cyclopropyl-2-[4-(2-phenylsulfanylacetyl)piperazin-1-yl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O2S/c27-17-12-16(14-6-7-14)21-19-22-20(23-26(17)19)25-10-8-24(9-11-25)18(28)13-29-15-4-2-1-3-5-15/h1-5,12,14H,6-11,13H2,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJZSGCMBPCUOBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=O)N3C(=N2)N=C(N3)N4CCN(CC4)C(=O)CSC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.